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Compound of Interest

Compound Name: Methyl cis-11-octadecenoate

Cat. No.: B155034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of methyl cis-11-
octadecenoate as a reference standard in chromatographic analyses. The focus is on its

application in Gas Chromatography with Flame Ionization Detection (GC-FID) and High-

Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-

ELSD) for the identification and quantification of fatty acid methyl esters (FAMEs).

Introduction
Methyl cis-11-octadecenoate, also known as methyl cis-vaccenate, is a fatty acid methyl

ester commonly utilized as a reference standard in chromatography.[1][2][3] Its high purity and

well-characterized properties make it an ideal candidate for method development, validation,

and routine quality control in the analysis of lipids. This document outlines its application in GC-

FID and HPLC-ELSD, providing detailed protocols and performance data.
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Property Value

Chemical Formula C19H36O2

Molecular Weight 296.49 g/mol

CAS Number 1937-63-9

Appearance Colorless liquid

Purity (Typical) ≥99.0% (GC)[1]

Application in Gas Chromatography with Flame
Ionization Detection (GC-FID)
GC-FID is a robust and widely used technique for the analysis of volatile and semi-volatile

compounds like FAMEs.[4][5] Methyl cis-11-octadecenoate serves as an excellent reference

standard for retention time confirmation and for the quantification of other FAMEs in various

matrices, including food, biological, and pharmaceutical samples.

Experimental Protocol: Quantification of FAMEs using
GC-FID
This protocol describes the quantitative analysis of a hypothetical sample containing various

FAMEs, using methyl cis-11-octadecenoate as an internal standard.

2.1.1. Materials and Reagents

Methyl cis-11-octadecenoate (analytical standard grade)[1]

FAME mix standard (e.g., Supelco 37 Component FAME Mix)

Hexane (HPLC grade)

Sodium sulfate (anhydrous)

Sample containing unknown FAMEs (e.g., lipid extract from a biological sample)

2.1.2. Standard and Sample Preparation
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Stock Solution (1 mg/mL): Accurately weigh 10 mg of methyl cis-11-octadecenoate and

dissolve in 10 mL of hexane.

Internal Standard (IS) Working Solution (100 µg/mL): Dilute 1 mL of the stock solution to 10

mL with hexane.

Calibration Standards: Prepare a series of calibration standards by spiking known

concentrations of the FAME mix standard with the IS working solution.

Sample Preparation: To 1 mg of the lipid extract, add a known volume of the IS working

solution and dilute with hexane. The sample should be filtered through a 0.22 µm syringe

filter before injection.

2.1.3. GC-FID Operating Conditions

Parameter Condition

Gas Chromatograph Agilent 8890 GC system or equivalent[5]

Column
DB-FastFAME (30 m x 250 µm, 0.25 µm)[5] or

SP-2560 (100 m x 0.25 mm, 0.20 µm)

Inlet Temperature 250 °C

Injection Volume 1 µL

Split Ratio 50:1

Carrier Gas Helium, constant flow at 1.2 mL/min

Oven Program
Initial temp 100 °C, hold for 2 min, ramp to 240

°C at 3 °C/min, hold for 15 min

Detector FID

Detector Temperature 260 °C

Hydrogen Flow 30 mL/min

Air Flow 400 mL/min

Makeup Gas (N2) 25 mL/min
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2.1.4. Data Analysis

Identify the peak corresponding to methyl cis-11-octadecenoate based on its retention time

from the analysis of the pure standard.

Calculate the relative response factor (RRF) for each analyte in the FAME mix relative to the

internal standard.

Quantify the analytes in the unknown sample using the established calibration curve.

Quantitative Data and Method Validation
The following tables summarize the expected performance of the GC-FID method using methyl
cis-11-octadecenoate as a reference.

Table 1: Retention Times of Common FAMEs

Fatty Acid Methyl Ester Retention Time (min)

Methyl myristate (C14:0) 18.5

Methyl palmitate (C16:0) 22.8

Methyl stearate (C18:0) 26.5

Methyl cis-11-octadecenoate (C18:1n-7) 27.2

Methyl oleate (C18:1n-9) 27.4

Methyl linoleate (C18:2n-6) 28.1

Methyl linolenate (C18:3n-3) 29.0

Table 2: Method Validation Parameters
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Parameter Methyl cis-11-octadecenoate

Linearity Range (µg/mL) 1 - 200

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) (µg/mL) 0.25

Limit of Quantification (LOQ) (µg/mL) 0.75

Precision (%RSD, n=6) < 2%

Accuracy (% Recovery) 98 - 102%

Application in High-Performance Liquid
Chromatography with Evaporative Light Scattering
Detection (HPLC-ELSD)
HPLC-ELSD is a valuable technique for the analysis of non-volatile lipids.[6] Methyl cis-11-
octadecenoate can be used as a reference standard for the quantification of various lipid

classes.

Experimental Protocol: Analysis of Lipids by HPLC-
ELSD
This protocol outlines the separation of lipid classes using methyl cis-11-octadecenoate as a

standard.

3.1.1. Materials and Reagents

Methyl cis-11-octadecenoate (analytical standard grade)

Lipid standards (e.g., cholesterol, triglycerides, phospholipids)

Hexane (HPLC grade)

Isopropanol (HPLC grade)
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Methanol (HPLC grade)

Water (HPLC grade)

3.1.2. Standard and Sample Preparation

Stock Solution (1 mg/mL): Prepare a stock solution of methyl cis-11-octadecenoate in

hexane.

Calibration Standards: Prepare a series of calibration standards of methyl cis-11-
octadecenoate and other lipid classes in the mobile phase.

Sample Preparation: Dissolve the lipid extract in the initial mobile phase and filter through a

0.45 µm PTFE syringe filter.

3.1.3. HPLC-ELSD Operating Conditions

Parameter Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column C18 (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase A Methanol/Water (95:5, v/v)

Mobile Phase B Isopropanol

Gradient
0-10 min, 100% A; 10-20 min, 0-100% B; 20-25

min, 100% B

Flow Rate 1.0 mL/min

Column Temperature 40 °C

Injection Volume 20 µL

ELSD

Nebulizer Temperature 40 °C

Evaporator Temperature 60 °C

Gas Flow (N2) 1.5 L/min

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b155034?utm_src=pdf-body
https://www.benchchem.com/product/b155034?utm_src=pdf-body
https://www.benchchem.com/product/b155034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data
Table 3: HPLC-ELSD Method Performance

Parameter Methyl cis-11-octadecenoate

Retention Time (min) 12.5

Linearity Range (µg/mL) 5 - 500

Correlation Coefficient (r²) > 0.995

LOD (µg/mL) 1.0

LOQ (µg/mL) 3.0

Visualization of Experimental Workflows
GC-FID Experimental Workflow
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Caption: Workflow for GC-FID analysis using a reference standard.
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Role of a Reference Standard in Chromatography
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Caption: Logical relationship of a reference standard in chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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